

Pharmacokinetics and metabolism of norgestimate and its derivatives

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *N-Acetyl Norgestimate-d6*

Cat. No.: *B14104196*

[Get Quote](#)

An In-depth Technical Guide to the Pharmacokinetics and Metabolism of Norgestimate and its Derivatives

Introduction

Norgestimate (NGM) is a synthetic, third-generation progestin widely utilized in combination with an estrogen, typically ethinyl estradiol (EE), for oral contraception and the treatment of moderate acne vulgaris.[1][2] Structurally, it is a derivative of testosterone.[3] A key characteristic of norgestimate is that it functions as a prodrug, undergoing rapid and extensive metabolism upon oral administration.[4][5][6] Its pharmacological activity is primarily mediated by its active metabolites.[7] Consequently, a thorough understanding of the pharmacokinetics and metabolic fate of norgestimate and its derivatives is crucial for researchers, scientists, and drug development professionals. This guide provides a detailed overview of the absorption, distribution, metabolism, and excretion (ADME) of norgestimate, presents quantitative pharmacokinetic data, describes the metabolic pathways, and outlines the experimental methodologies used in its study.

Pharmacokinetics

The pharmacokinetic profile of norgestimate is unique in that the parent compound has a very limited systemic exposure due to its rapid and comprehensive first-pass metabolism.[4][8] Therefore, the pharmacokinetics are primarily characterized by the measurement of its two major active metabolites: norelgestromin (NGMN), also known as 17-deacetylnorgestimate, and norgestrel (NG).[8][9]

Absorption

Following oral administration, norgestimate is rapidly absorbed, with peak serum concentrations of its metabolites generally reached within two hours.[4][10][11] The parent drug, norgestimate, is rapidly and almost completely metabolized during first-pass metabolism in the intestine and/or liver.[2][9][10][11] As a result, only very low concentrations of unchanged norgestimate are detectable in the circulation, and only for a brief period after an oral dose.[4] The absolute bioavailability of norgestimate itself is unknown due to this extensive metabolic conversion.[4]

Distribution

The active metabolites of norgestimate are highly bound to serum proteins, but their binding affinities for specific proteins differ significantly, which impacts their biological activity.[4][9][10]

- Norelgestromin (NGMN): This primary metabolite is highly bound (>97%) to serum proteins, almost exclusively to albumin.[4][9][11] Crucially, it does not bind to sex hormone-binding globulin (SHBG).[9][12]
- Norgestrel (NG): This metabolite is also highly bound (>97%) to serum proteins.[13][14] However, it binds primarily to SHBG and to a lesser extent to albumin.[4][9][11] The high-affinity binding to SHBG results in a non-linear accumulation (approximately 8-fold) of norgestrel at steady state and is thought to limit its biological activity.[10]

Metabolism

Norgestimate is extensively metabolized by first-pass mechanisms in the gastrointestinal tract and liver.[9][11] The primary metabolic pathway involves a rapid deacetylation to form norelgestromin (NGMN), the major active metabolite.[4][10] NGMN is subsequently metabolized to other metabolites, including norgestrel (NG), which is also pharmacologically active.[9][10][11] Further hepatic metabolism of these active metabolites includes hydroxylation and conjugation.[4][9]

Excretion

The metabolites of norgestimate are eliminated from the body through both renal and fecal pathways.[4][9][10][11] Following the administration of radiolabeled ¹⁴C-norgestimate,

approximately 47% (range 45-49%) of the radioactivity is recovered in the urine and 37% (range 16-49%) in the feces.[9][10] Unchanged norgestimate is not detected in the urine.[9][10]

Quantitative Pharmacokinetic Data

The pharmacokinetic parameters of the main active metabolites of norgestimate have been characterized in multiple studies. The data presented below are primarily from studies in women receiving norgestimate in combination with ethinyl estradiol.


Parameter	Norgestimate (NGM)	Norelgestromin (NGMN) / 17-deacetylnorgestimate	Norgestrel (NG) / Levonorgestrel (LNG)
Tmax (Time to Peak Concentration)	0.5 - 2 hours[10][13]	~1.5 - 2 hours[4][10][13]	~1.7 hours[10][13]
Cmax (Peak Concentration)	Very low (~70 pg/mL) [4]	1.82 ng/mL (Day 21) [10][13]	2.79 ng/mL (Day 21) [10][13]
AUC (Area Under the Curve)	Not applicable	16.1 hng/mL (Day 21) [10][13]	49.9 hng/mL (Day 21) [10][13]
Elimination Half-Life (t _{1/2})	Very short[4]	12 - 30 hours[10][13]	24 - 45 hours[4][13][15]
Protein Binding	Not well characterized	>97%, bound to albumin, not SHBG[4][9][12]	>97%, primarily bound to SHBG[4][9][11]
Accumulation	Not applicable	~2-fold[11]	~8-fold (non-linear) [10]
Steady State	Not applicable	Achieved by Day 21[10][11]	Achieved by Day 21[10][11]


Metabolism of Norgestimate and its Derivatives

Metabolic Pathway

Norgestimate acts as a prodrug, releasing its active metabolites sequentially. The primary pathway is initiated by hydrolysis of the acetate group, followed by conversion of the oxime group.

- **Deacetylation:** Norgestimate is rapidly and completely deacetylated, primarily in the liver and intestines, to form its main active metabolite, norelgestromin (17-deacetylnorgestimate).^[4]^[10]
- **Deoximation & Reduction:** Norelgestromin is then converted to norgestrel.^[10]^[13] Norgestrel itself is the active component of a racemic mixture and is often referred to as levonorgestrel in pharmacokinetic literature.^[3]^[16]
- **Hydroxylation & Conjugation:** Both norelgestromin and norgestrel undergo further Phase I metabolism, primarily hydroxylation, catalyzed by cytochrome P450 enzymes.^[10]^[13]^[17] This is followed by Phase II conjugation reactions (glucuronidation and sulfation) to form more water-soluble metabolites that are readily excreted.^[10]^[16]^[18] Identified urinary metabolites of norgestrel include 2 α -hydroxynorgestrel, 16 β -hydroxynorgestrel, and 3 α ,5 β -tetrahydronorgestrel.^[19]





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. drugs.com [drugs.com]
- 2. Norgestimate and Ethinyl Estradiol Tablets USP, 0.25 mg/0.035 mg [dailymed.nlm.nih.gov]
- 3. Norgestrel - Wikipedia [en.wikipedia.org]
- 4. Norgestimate - Wikipedia [en.wikipedia.org]

- 5. researchgate.net [researchgate.net]
- 6. Clinical pharmacokinetics of contraceptive steroids. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Pharmacologic and pharmacokinetic characteristics of norgestimate and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. accessdata.fda.gov [accessdata.fda.gov]
- 9. accessdata.fda.gov [accessdata.fda.gov]
- 10. Norgestimate | C23H31NO3 | CID 6540478 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. dailymed.nlm.nih.gov [dailymed.nlm.nih.gov]
- 12. Serum distribution of the major metabolites of norgestimate in relation to its pharmacological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. go.drugbank.com [go.drugbank.com]
- 14. Norgestrel - Drug Monograph - DrugInfoSys.com [druginfosys.com]
- 15. drugs.com [drugs.com]
- 16. grokipedia.com [grokipedia.com]
- 17. Metabolite Identification, Reaction Phenotyping, and Retrospective Drug-Drug Interaction Predictions of 17-Deacetylnorgestimate, the Active Component of the Oral Contraceptive Norgestimate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Levonorgestrel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 19. Biotransformation of norgestimate in women - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Pharmacokinetics and metabolism of norgestimate and its derivatives]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b14104196#pharmacokinetics-and-metabolism-of-norgestimate-and-its-derivatives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com